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Compound of Interest

Compound Name: 4-Pentenoic anhydride

Cat. No.: B1597491 Get Quote

4-Pentenoic anhydride, identified by the CAS Number 63521-92-6, possesses a distinct

molecular structure and weight that are crucial for stoichiometric calculations in chemical

reactions.[1][2][3] Its IUPAC name is pent-4-enoyl pent-4-enoate.[1]

Quantitative Data Summary
The fundamental quantitative attributes of 4-Pentenoic anhydride are summarized in the table

below for ease of reference and comparison.

Parameter Value Reference

Molecular Formula C₁₀H₁₄O₃ [1][2]

Molecular Weight 182.22 g/mol [1][2][3]

Linear Formula (H₂C=CHCH₂CH₂CO)₂O [3]

CAS Number 63521-92-6 [1][2][3]

Experimental Protocols
Detailed experimental protocols for the determination of the molecular weight and formula of 4-
Pentenoic anhydride were not available in the provided search results. These properties are

typically determined through standard analytical techniques such as mass spectrometry and

elemental analysis.
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Logical Relationships
The relationship between the common name, molecular formula, and molecular weight of 4-
Pentenoic anhydride is a foundational concept in chemistry. The molecular formula dictates

the elemental composition, which in turn determines the molecular weight.
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Caption: Relationship between chemical name, formula, and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1597491#4-pentenoic-anhydride-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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